BE“GHE Foundational & Exploratory

Check Availability & Pricing

Demethoxycurcumin-d7 physical and chemical
properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Demethoxycurcumin-d7
Cat. No.: B12421670
Get Quote
\ J

An In-depth Technical Guide to Demethoxycurcumin-d7: Physical and Chemical Properties

Introduction

Demethoxycurcumin-d7 (DMC-d7) is the deuterated form of Demethoxycurcumin (DMC), a
natural curcuminoid found in turmeric (Curcuma longa)[1][2]. As one of the three principal
curcuminoids, alongside curcumin and bisdemethoxycurcumin, DMC has garnered significant
interest in the scientific community for its biological activities, including anti-inflammatory,
antioxidant, and anti-cancer properties[2][3][4]. The deuteration of demethoxycurcumin to
create DMC-d7 provides a valuable tool for researchers, particularly in pharmacokinetic and
metabolic studies, where it can be used as an internal standard for quantitative analysis. This
technical guide provides a comprehensive overview of the physical and chemical properties of
Demethoxycurcumin-d7, detailed experimental protocols for its analysis, and insights into its
biological relevance.

Core Physical and Chemical Properties

Demethoxycurcumin-d7 is a crystalline solid, with its physical and chemical characteristics
being largely comparable to its non-deuterated analog. The primary distinction lies in its
increased molecular weight due to the incorporation of seven deuterium atoms.
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Property Value Source(s)
Molecular Formula C20H11D70s
Molecular Weight 345.40 g/mol
Crystalline solid, orange
Appearance
powder
Melting Point 168 °C
Purity >98% (by HPLC)
(1E,6E)-1-(4-hydroxy-3-
methoxyphenyl)-7-(4-
IUPAC Name ypheny)-7-(
hydroxyphenyl)hepta-1,6-
diene-3,5-dione-d7
Curcumin 11-d7,
Synonyms Desmethoxycurcumin-d?,

Monodemethoxycurcumin-d7

Storage Temperature

-20°C

Stability

Stable for at least 4 years
when stored at -20°C. Can be

shipped at room temperature.

Solubility

The solubility of Demethoxycurcumin is crucial for its application in biological assays and

formulation development. It exhibits poor solubility in aqueous solutions but is soluble in

several organic solvents.

Solvent Solubility Source(s)
=10 mg/mL, 68 mg/mL (200.97

DMSO
mM)

Dimethylformamide (DMF) ~14 mg/mL

Ethanol ~0.5 mg/mL
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Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quantification of
Demethoxycurcumin-d7.

Technique Data Source(s)

UV/Vis (in Methanol) Amax: 254, 421 nm

[M+H]* ion at m/z 339.1262

Mass Spectrometr
P Y (for non-deuterated DMC)

In DMSO solvent at 298K,

exists primarily in the keto-enol
NMR ,

tautomer form with ~3% as the

[-diketone tautomer.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification

HPLC is a standard method for the analysis of curcuminoids.

Objective: To separate and quantify Demethoxycurcumin from other curcuminoids.
e Instrumentation: A standard HPLC system with a UV-Vis or Diode-Array Detector (DAD).

e Column: C18 reverse-phase column (e.g., Nucleosil 100-5C18, 250 mm x 4.0 mm, 5 ym
packing).

» Mobile Phase: A gradient elution is often used. For example, a mixture of acetonitrile and
0.1% phosphoric acid, starting at a ratio of 45:55 and changing to 65:35 over 20 minutes. An
isocratic method with methanol (4% v/v) in chloroform has also been described for flash
chromatography.

o Flow Rate: 1.0 mL/min.
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e Column Temperature: 37.5 °C.
o Detection Wavelength: 420 nm or 425 nm.

o Sample Preparation: A stock solution of Demethoxycurcumin is prepared by dissolving the
crystalline solid in a suitable organic solvent like DMSO or methanol. The solution should be
purged with an inert gas.

Supercritical Fluid Chromatography (SFC) for
Separation

SFC is presented as an environmentally friendly and efficient alternative to traditional HPLC for
separating curcuminoids.

Objective: To achieve rapid separation of curcumin, demethoxycurcumin, and
bisdemethoxycurcumin from a mixture.

 Instrumentation: Preparative Supercritical Fluid Chromatography system.
e Column: Viridis BEH OBD column (250 mm x 19 mm, 5 pym).

» Mobile Phase: Supercritical CO2 with 8-15% methanol (containing 10 mM oxalic acid) as a
co-solvent.

¢ Flow Rate: 80 mL/min.

e Qutcome: This method allows for the separation of the three main curcuminoids within 6.5
minutes, yielding high-purity fractions.

Biological Activity and Signaling Pathways

Demethoxycurcumin exhibits a range of biological effects, often by modulating key cellular
signaling pathways. It is known to possess anti-inflammatory, anti-cancer, and antioxidant
properties. One of the well-documented mechanisms is the inhibition of the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) pathway, which plays a central role in
inflammation and cancer.
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Caption: Inhibition of the NF-kB signaling pathway by Demethoxycurcumin.

Experimental Workflow: Extraction and Purification

The isolation of demethoxycurcumin from its natural source, turmeric, involves extraction
followed by chromatographic purification.
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Caption: General workflow for the extraction and purification of Demethoxycurcumin.

Stability and Handling

Demethoxycurcumin is more stable than curcumin in physiological media. Studies have shown
the stability of curcuminoids follows the order: bisdemethoxycurcumin = demethoxycurcumin =
curcumin under the same conditions. For long-term storage, Demethoxycurcumin-d7 should
be kept as a crystalline solid at -20°C, protected from light. Stock solutions, particularly in
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DMSO, should be stored at -80°C for up to six months or -20°C for one month. The compound
is stable enough to be shipped at ambient temperatures. It should be handled as a potentially
hazardous material, and appropriate personal protective equipment should be used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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